Cas no 2138568-02-0 ((2-cyclopropylpropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine)

• Product name: (2-cyclopropylpropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine
• CAS No: 2138568-02-0
• MF: C₁₂H₂₀N₂OS
• MW: 240.365001678467
• CID: 6234683
• PubChem ID: 165494175

(2-cyclopropylpropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (2-cyclopropylpropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine
• 2138568-02-0
• (2-cyclopropylpropyl)[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]amine
• EN300-1179574

• Inchi： 1S/C12H20N2OS/c1-8(10-4-5-10)7-13-9(2)11-6-12(15-3)14-16-11/h6,8-10,13H,4-5,7H2,1-3H3
• InChI Key： FQZBKSZMWPAGKH-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C(C)NCC(C)C1CC1

Computed Properties

• Exact Mass: 240.12963444g/mol
• Monoisotopic Mass: 240.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4Ų
• XLogP3: 3

Additional information on (2-cyclopropylpropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine

Comprehensive Overview of (2-cyclopropylpropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine (CAS No. 2138568-02-0)

The compound (2-cyclopropylpropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine (CAS No. 2138568-02-0) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a cyclopropylpropyl moiety with a methoxy-substituted thiazole ring, creating a versatile scaffold for further chemical modifications. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like (2-cyclopropylpropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine has surged, driven by advancements in synthetic chemistry and computational modeling. The thiazole ring, a key component of this molecule, is known for its bioactivity and is frequently explored in the development of antimicrobial and anti-inflammatory agents. Meanwhile, the cyclopropyl group adds steric constraints that can enhance binding affinity and metabolic stability, making this compound a promising candidate for further study.

One of the most frequently asked questions about CAS No. 2138568-02-0 revolves around its synthetic accessibility. The compound can be synthesized through multi-step organic reactions, including nucleophilic substitutions and cyclization techniques. Researchers often inquire about its solubility, stability, and reactivity under various conditions, which are critical for its application in medicinal chemistry. Additionally, its potential role in central nervous system (CNS) drug development has sparked discussions, as the structural motifs present in this molecule are commonly found in neuromodulators.

The growing interest in sustainable chemistry has also influenced research on (2-cyclopropylpropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine. Scientists are exploring greener synthetic routes, such as catalytic methods and solvent-free reactions, to produce this compound with minimal environmental impact. This aligns with the broader trend of green chemistry, which emphasizes reducing waste and improving efficiency in chemical synthesis. Furthermore, computational tools like molecular docking and QSAR modeling are being employed to predict the compound's interactions with biological targets, accelerating its potential applications.

Another area of exploration is the compound's potential in agrochemical innovation. The thiazole and cyclopropyl functionalities are known to exhibit pesticidal and herbicidal properties, making CAS No. 2138568-02-0 a subject of interest for crop protection research. With the global push toward sustainable agriculture, this compound could play a role in developing next-generation agrochemicals with improved efficacy and reduced environmental toxicity.

In summary, (2-cyclopropylpropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine (CAS No. 2138568-02-0) represents a fascinating intersection of medicinal and agrochemical research. Its unique structural attributes, combined with the growing demand for innovative bioactive molecules, position it as a compound of significant scientific and industrial relevance. As research continues, this molecule may unlock new possibilities in drug design, sustainable chemistry, and agricultural science.